Cas no 1443355-32-5 (4-(cyclopentyloxymethyl)-3-fluorobenzenethiol)

• Product Name: 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol
• CAS No: 1443355-32-5
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• MDL: MFCD19443095
• CID: 5190134
• Update Time: 2026-03-05

4-(cyclopentyloxymethyl)-3-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol
• Benzenethiol, 4-[(cyclopentyloxy)methyl]-3-fluoro-

• MDL： MFCD19443095
• Inchi： 1S/C12H15FOS/c13-12-7-11(15)6-5-9(12)8-14-10-3-1-2-4-10/h5-7,10,15H,1-4,8H2
• InChI Key： CVLOSGLLBHXECE-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(COC2CCCC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol

Introduction to 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol (CAS No. 1443355-32-5)

4-(cyclopentyloxymethyl)-3-fluorobenzenethiol is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1443355-32-5, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its potential applications in drug development and synthetic chemistry. The presence of both a fluorine substituent and a thiol group in its molecular framework imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol consists of a benzene ring substituted with a fluorine atom at the 3-position and a thiol group (-SH) at the 4-position, linked to a cyclopentyl ether moiety via an -OCH₂CH₂- bridge. This arrangement not only contributes to its chemical versatility but also influences its interactions with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies suggest that 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol may exhibit significant binding affinity to certain enzyme targets, making it a promising scaffold for the development of novel therapeutic agents. The thiol group, while reactive, can be strategically incorporated into drug molecules to enhance their solubility and bioavailability.

In the realm of medicinal chemistry, the synthesis of fluorinated aromatic compounds has been a focal point due to their widespread use in pharmaceuticals. The introduction of fluorine at specific positions on an aromatic ring can alter electronic properties, leading to improved binding interactions with biological receptors. For instance, studies have shown that fluorinated benzenethiols can serve as effective inhibitors of various enzymes implicated in inflammatory and infectious diseases.

The cyclopentyl ether moiety in 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol adds an additional layer of complexity, influencing both the conformational flexibility and electronic distribution within the molecule. This feature is particularly advantageous in drug design, as it allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area. Such attributes are critical for optimizing oral bioavailability and minimizing off-target effects.

Current research initiatives are exploring the potential of 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol as a precursor in the synthesis of kinase inhibitors, which are widely used in oncology treatments. Kinases are enzymes that play essential roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. By leveraging the structural features of this compound, scientists aim to develop highly selective kinase inhibitors with improved therapeutic profiles.

Moreover, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for compounds like 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol. Catalytic methods that minimize waste and energy consumption are being actively pursued to align with environmental regulations and industrial standards. Such efforts not only enhance efficiency but also contribute to the overall sustainability of pharmaceutical manufacturing processes.

The role of 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol in material science is also emerging as an area of interest. Its unique chemical composition makes it suitable for applications in advanced polymers and functional materials, where specific electronic or optical properties are desired. For example, derivatives of this compound have been explored as components in conductive polymers used in organic electronics.

As computational techniques continue to evolve, so does our ability to rationally design molecules with tailored properties. High-throughput virtual screening (HTVS) has become an indispensable tool for identifying promising candidates like 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol based on their predicted interactions with biological targets. This approach accelerates the drug discovery pipeline by enabling rapid assessment of large libraries of compounds without the need for extensive experimental validation.

In conclusion, 4-(cyclopentyloxymethyl)-3-fluorobenzenethiol (CAS No. 1443355-32-5) represents a versatile and innovative compound with significant implications across multiple scientific disciplines. Its unique structural features offer opportunities for applications ranging from pharmaceutical development to advanced materials engineering. As research progresses, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and medicine.